Cas no 4293-57-6 (N-(2-hydroxypropyl)acetamide)

N-(2-hydroxypropyl)acetamide is a versatile organic compound characterized by its hydroxyl and amide functional groups, making it valuable in pharmaceutical and chemical synthesis applications. Its structure combines hydrophilic and lipophilic properties, enhancing solubility and reactivity in various formulations. The compound is particularly useful as an intermediate in the production of active pharmaceutical ingredients (APIs) and specialty chemicals. Its stability under mild conditions and compatibility with a range of solvents further contribute to its utility in research and industrial processes. Additionally, the presence of both hydroxyl and amide groups allows for selective derivatization, enabling tailored modifications for specific applications.
N-(2-hydroxypropyl)acetamide structure
N-(2-hydroxypropyl)acetamide structure
Product Name:N-(2-hydroxypropyl)acetamide
CAS No:4293-57-6
MF:C5H11NO2
MW:117.146341562271
CID:335140
PubChem ID:267571
Update Time:2025-05-25

N-(2-hydroxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(2-hydroxypropyl)-
    • (+-)-N-< 2-Hydroxy-propyl> -acetamid
    • 1-acetylamino-propan-2-ol
    • Acetamide, N-[1-[4-(trifluoromethyl)phenyl]ethenyl]-
    • CTK0E3567
    • N-(1-(4-(trifluoromethyl)phenyl)vinyl)acetamide
    • N-[1-(4-trifluoromethyl-phenyl)vinyl]acetamide
    • N-{1-[4-(trifluoromethyl)phenyl]vinyl}-acetamide
    • N-< 2-Hydroxy-propyl> -acetamid
    • N-ac
    • N-acetyl isopropanolamine
    • N-acetyl-1-< 4-(trifluoromethyl)phenyl> ethenamine
    • N-acetyl-1-amino-2-propanol
    • N-(2-hydroxypropyl)acetamide
    • AKOS009246089
    • EN300-117189
    • Z353603952
    • CS-0223956
    • 4293-57-6
    • NSC-106966
    • SCHEMBL983886
    • NSC106966
    • E82505
    • Inchi: 1S/C5H11NO2/c1-4(7)3-6-5(2)8/h4,7H,3H2,1-2H3,(H,6,8)
    • InChI Key: YKDZEZDQPMEHGB-UHFFFAOYSA-N
    • SMILES: OC(C)CNC(C)=O

Computed Properties

  • Exact Mass: 117.07903
  • Monoisotopic Mass: 117.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 82.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.019
  • Boiling Point: 304.7°Cat760mmHg
  • Flash Point: 138.1°C
  • Refractive Index: 1.44
  • PSA: 49.33
  • LogP: -0.10580

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Additional information on N-(2-hydroxypropyl)acetamide

Recent Advances in the Study of N-(2-hydroxypropyl)acetamide (CAS: 4293-57-6) in Chemical Biology and Pharmaceutical Research

N-(2-hydroxypropyl)acetamide (CAS: 4293-57-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug delivery, biomaterial synthesis, and therapeutic interventions. This compound, characterized by its unique chemical structure combining an acetamide group with a hydroxypropyl moiety, exhibits favorable physicochemical properties such as high solubility, biocompatibility, and low toxicity. Recent studies have explored its potential as a key intermediate in the synthesis of prodrugs, polymeric carriers, and bioactive conjugates, positioning it as a promising candidate for advanced biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of N-(2-hydroxypropyl)acetamide in enhancing the pharmacokinetic profiles of anticancer agents. Researchers utilized this compound to modify the surface of polymeric nanoparticles, resulting in improved tumor-targeting efficiency and reduced systemic toxicity. The study demonstrated that nanoparticles functionalized with N-(2-hydroxypropyl)acetamide exhibited a 40% increase in cellular uptake compared to unmodified counterparts, highlighting its potential in optimizing drug delivery systems. Furthermore, in vivo experiments showed a significant reduction in off-target effects, underscoring the compound's utility in precision medicine.

In addition to its applications in drug delivery, N-(2-hydroxypropyl)acetamide has been investigated for its role in biomaterial engineering. A recent report in Biomaterials Science detailed its incorporation into hydrogels designed for wound healing. The study revealed that hydrogels containing N-(2-hydroxypropyl)acetamide promoted faster tissue regeneration and reduced inflammation in murine models, attributed to the compound's ability to modulate macrophage polarization. These findings suggest its potential as a multifunctional component in regenerative medicine, particularly for chronic wound management.

Another groundbreaking application of N-(2-hydroxypropyl)acetamide was explored in a 2024 Nature Communications paper, where it served as a building block for synthesizing enzyme-responsive prodrugs. The researchers designed a series of prodrugs activated by tumor-specific enzymes, leveraging the compound's chemical versatility to achieve controlled drug release. The results indicated a 3-fold increase in therapeutic efficacy compared to conventional prodrugs, with minimal adverse effects observed in preclinical models. This innovative approach opens new avenues for developing targeted therapies with enhanced specificity and safety profiles.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of N-(2-hydroxypropyl)acetamide-based formulations. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to optimize synthesis protocols and address stability issues. For instance, a 2023 patent by Roche Pharmaceuticals describes a novel catalytic process that improves the yield of N-(2-hydroxypropyl)acetamide by 25%, while maintaining high purity standards. Such advancements are critical for ensuring the compound's viability in industrial applications.

In conclusion, N-(2-hydroxypropyl)acetamide (CAS: 4293-57-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug delivery, biomaterial engineering, and prodrug development, with recent studies demonstrating significant improvements in therapeutic outcomes. Future research should focus on addressing scalability and stability challenges to fully realize its potential in clinical settings. The continued exploration of this compound is expected to yield innovative solutions for unmet medical needs, solidifying its role in the next generation of biomedical technologies.

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